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Compound of Interest

Compound Name:
5-Bromopyrimidine-2-

carbaldehyde

Cat. No.: B1441905 Get Quote

For professionals engaged in cutting-edge research and drug development, the responsible

management of chemical reagents is not merely a regulatory hurdle but a cornerstone of

scientific integrity and laboratory safety. 5-Bromopyrimidine-2-carbaldehyde, a key building

block in synthetic chemistry, requires meticulous handling from acquisition to disposal. This

guide provides a detailed, step-by-step protocol for its safe and compliant disposal, grounded

in established safety standards and regulatory requirements.

Hazard Profile and Immediate Safety Precautions
Before any handling or disposal procedures, a thorough understanding of the compound's

hazard profile is critical. 5-Bromopyrimidine-2-carbaldehyde is classified as a hazardous

substance, and its Safety Data Sheet (SDS) is the primary source of information.

Key Hazards:

Skin and Eye Irritation: The compound is known to cause skin irritation and serious eye

irritation.[1][2][3]

Respiratory Irritation: Inhalation of dust may lead to respiratory irritation.[1][3]

Harmful if Swallowed or Inhaled: It is classified as acutely toxic if swallowed, in contact with

skin, or inhaled.[1]
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Causality Behind PPE Selection: The multifaceted hazards of this compound necessitate a

multi-layered approach to Personal Protective Equipment (PPE). The choice of PPE is not

arbitrary; it is a direct response to the identified risks.

Eye/Face Protection: Due to its potential to cause serious eye irritation, safety glasses with

side shields or, preferably, chemical safety goggles (conforming to EN 166 or OSHA 29 CFR

1910.133) are mandatory.[1]

Skin Protection: To prevent skin contact and potential absorption, chemical-resistant gloves

(e.g., nitrile rubber) and a lab coat are required.[1][4] Contaminated gloves and clothing

should be removed and washed before reuse.

Respiratory Protection: All handling, including weighing and preparing for disposal, must

occur in a well-ventilated area, ideally within a certified chemical fume hood, to mitigate the

risk of inhaling dust or vapors.[5]

Quantitative Data Summary
A clear understanding of the substance's physicochemical properties is essential for proper

handling and disposal.

Property Value Source

Molecular Formula C₆H₄BrNO

Molecular Weight 186.01 g/mol [3]

Appearance Solid

Melting Point 91-96 °C

GHS Hazard Codes H315, H319, H335 [3]

Storage Class 11 (Combustible Solids)

Core Disposal Principle: Identification and
Segregation
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The foundational step in the proper disposal of 5-Bromopyrimidine-2-carbaldehyde is its

correct identification as halogenated organic hazardous waste.[6]

Why Segregation is Critical: Under the Resource Conservation and Recovery Act (RCRA),

chemical wastes are strictly regulated.[7] Halogenated organic compounds are listed by the

Environmental Protection Agency (EPA) and require specific disposal pathways.[8][9]

Cost and Complexity: Co-mingling halogenated and non-halogenated waste streams

significantly increases the cost and complexity of disposal.[10] Disposal facilities use

different processes for these two categories, and cross-contamination necessitates the entire

volume be treated as the more stringently regulated (and expensive) halogenated waste.

Safety: Mixing incompatible chemicals can lead to dangerous reactions.[11][12] This

compound should be kept separate from strong oxidizing agents, strong bases, and strong

reducing agents.[2]

Therefore, all waste containing 5-Bromopyrimidine-2-carbaldehyde, whether solid or in a

solvent, must be collected in a container explicitly designated for halogenated organic waste.

[10][13]

Step-by-Step Disposal Protocol
This protocol provides a self-validating system for waste management, ensuring compliance

and safety at each stage.

Waste Collection and Container Requirements
Select a Compatible Container: Use a clean, dry container made of a material chemically

compatible with the waste, such as high-density polyethylene (HDPE). The container must

be free from damage and have a secure, leak-proof screw cap.[7][11]

Designate Separate Containers:

Solid Waste: Collect pure 5-Bromopyrimidine-2-carbaldehyde, contaminated lab debris

(e.g., weigh boats, gloves, paper towels), or reaction residues in a designated solid

halogenated waste container.
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Liquid Waste: If the compound is in a solution, collect it in a dedicated liquid halogenated

waste container. Do not mix with non-halogenated solvents.[10][13]

Headspace: Do not fill liquid waste containers beyond 90% capacity to allow for vapor

expansion.[11][14]

Secure Closure: Keep the waste container closed at all times except when actively adding

waste.[11][13] This minimizes the release of vapors and prevents spills.

Labeling
Proper labeling is a critical EPA requirement that ensures safety and proper handling by all

personnel.[12][15]

Affix Label: As soon as the first drop of waste is added, affix a "Hazardous Waste" label to

the container.[12][13]

Complete Information: The label must include:

The words "Hazardous Waste".[12][15]

The full chemical name: "5-Bromopyrimidine-2-carbaldehyde". Do not use abbreviations

or chemical formulas.[13] For mixtures, list all components by percentage.[11]

The accumulation start date (the date the first waste is added).[12]

Appropriate hazard warnings or pictograms (e.g., Irritant, Harmful).[15]

Storage in a Satellite Accumulation Area (SAA)
Designated Location: Store the labeled waste container in a designated Satellite

Accumulation Area (SAA) at or near the point of generation and under the control of

laboratory personnel.[11][15]

Secondary Containment: Place the container in a secondary containment bin to prevent

spills from spreading.[14]
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Segregation within SAA: Ensure the container is stored away from incompatible materials.

[11]

Weekly Inspection: The SAA must be inspected weekly for any signs of leakage or container

deterioration.[7][11]

Final Disposal Pathway
Professional Disposal: Under no circumstances should 5-Bromopyrimidine-2-
carbaldehyde be disposed of down the drain or in regular trash.[6][7]

Contact EHS: Arrange for pickup and disposal through your institution's Environmental

Health and Safety (EHS) department or a licensed hazardous waste disposal contractor.[6]

These entities are equipped to transport and manage the waste in accordance with all

federal, state, and local regulations.[7][14]

Recommended Disposal Technology: Incineration
The preferred and most effective disposal method for halogenated organic compounds like 5-
Bromopyrimidine-2-carbaldehyde is high-temperature incineration.[6]

Mechanism: Incineration in a specialized facility breaks down the organic molecule into

simpler, less harmful components.[16] The presence of bromine means that hydrogen

bromide (HBr), an acidic and corrosive gas, will be a primary byproduct.[2][17][18]

Facility Requirements: It is imperative that this incineration occurs in a facility equipped with

afterburners and advanced flue-gas scrubbing systems.[6] These systems neutralize the HBr

and other potential hazardous byproducts, such as brominated dioxins, preventing their

release into the atmosphere.[16][17][19]

Spill and Emergency Procedures
In the event of an accidental release, immediate and correct action is vital.

Evacuate and Ventilate: Clear the area of all personnel and ensure adequate ventilation.[4]

[5]

Containment: Prevent the spill from entering drains or waterways.[1][4]
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Cleanup (Solids): For minor spills, carefully sweep or shovel the solid material into a suitable,

labeled container for disposal. Avoid generating dust.[1][4]

First Aid:

Skin Contact: Wash off immediately with plenty of soap and water for at least 15 minutes

and seek medical attention.[1][20]

Eye Contact: Rinse immediately and cautiously with plenty of water for at least 15

minutes, removing contact lenses if present, and seek medical attention.[1][20]

Inhalation: Move the person to fresh air. If breathing is difficult, provide oxygen and seek

medical attention.[1][20]

Ingestion: Do NOT induce vomiting. Call a physician or poison control center immediately.

[1]

Disposal Workflow Diagram
The following diagram illustrates the decision-making process for the proper disposal of 5-
Bromopyrimidine-2-carbaldehyde.
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Generate Waste Containing
5-Bromopyrimidine-2-carbaldehyde

Is waste solid or liquid?

Use designated SOLID
Halogenated Waste Container

Solid

Use designated LIQUID
Halogenated Waste Container

Liquid

Label Container:
'Hazardous Waste'

Full Chemical Name
Accumulation Date

Store in Secondary Containment
within Satellite Accumulation Area (SAA)

Conduct Weekly Inspections
of SAA

Contact EHS for Pickup by
Licensed Waste Vendor

Click to download full resolution via product page

Caption: Decision workflow for compliant disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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